5-Chloro-1H-pyrazol-3-amine
Overview
Description
5-Chloro-1H-pyrazol-3-amine is a chemical compound with the molecular formula C3H4ClN3 . It is used for industrial purposes .
Synthesis Analysis
The synthesis of pyrazole derivatives like 5-Chloro-1H-pyrazol-3-amine can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The molecular structure of 5-Chloro-1H-pyrazol-3-amine consists of a five-membered ring with two nitrogen atoms and three carbon atoms . The exact mass of the molecule is 83.048347 .Chemical Reactions Analysis
Pyrazole derivatives, including 5-Chloro-1H-pyrazol-3-amine, can undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Chloro-1H-pyrazol-3-amine include a density of 1.3±0.1 g/cm3 and a boiling point of 334.5±15.0 °C at 760 mmHg . The molecule has a flash point of 182.6±7.6 °C .Scientific Research Applications
Antimicrobial Agents
5-Chloro-1H-pyrazol-3-amine: serves as a precursor in synthesizing compounds with potent antimicrobial properties. Derivatives of this compound have been shown to exhibit significant activity against a variety of microbial strains, making it a valuable asset in the development of new antibiotics to combat antibiotic-resistant bacteria .
Antitumor Activity
This compound is utilized in the synthesis of molecules with antitumor potential. For instance, derivatives synthesized from 5-Chloro-1H-pyrazol-3-amine have been evaluated against cancer cell lines such as MCF-7 and CaCo-2, showing promising results as potential cancer therapies .
Organic Synthesis Building Blocks
The compound is a versatile building block in organic synthesis. It is used to construct diverse heterocyclic scaffolds, which are foundational structures in many pharmaceuticals and organic materials .
Anti-Tobacco Mosaic Virus (TMV) Agents
Research has indicated that certain derivatives of 5-Chloro-1H-pyrazol-3-amine exhibit activity against the Tobacco Mosaic Virus, suggesting its use in developing antiviral agents for protecting crops from this common plant pathogen .
Photophysical Properties
Derivatives of 5-Chloro-1H-pyrazol-3-amine are studied for their photophysical properties, which can be harnessed in the development of optical devices, sensors, and other technologies that rely on light-matter interactions .
Drug Design and Development
Lastly, the compound’s derivatives are integral in drug design, particularly in the creation of small molecule drugs. Their structural significance and the presence of nitrogen heterocycles make them a key focus in pharmaceutical engineering .
Safety and Hazards
The safety data sheet for 5-Chloro-1H-pyrazol-3-amine suggests that it may cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Therefore, it is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and avoid contact with skin and eyes . Use of personal protective equipment is advised .
Future Directions
The future directions for 5-Chloro-1H-pyrazol-3-amine and other pyrazole derivatives involve finding new and improved applications in various fields of science . Synthesizing structurally diverse pyrazole derivatives is highly desirable, and researchers continue to focus on preparing this functional scaffold .
Mechanism of Action
Target of Action
Pyrazole derivatives, which include 5-chloro-1h-pyrazol-3-amine, are known to be versatile scaffolds in organic synthesis and medicinal chemistry . They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .
Mode of Action
It is known that the structure of pyrazoles, including 5-chloro-1h-pyrazol-3-amine, can influence their reactivity . This can impact the synthetic strategies where pyrazoles take part, as well as the biological activities of targets bearing a pyrazole moiety .
Biochemical Pathways
Pyrazoles are known to exhibit tautomerism, a phenomenon that may influence their reactivity . This can have an impact on the synthetic strategies where pyrazoles are involved, as well as on the biological activities of targets bearing a pyrazole moiety .
Result of Action
It is known that changes in the structure of pyrazoles can translate into changes in properties, potentially influencing their biological activities .
properties
IUPAC Name |
5-chloro-1H-pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4ClN3/c4-2-1-3(5)7-6-2/h1H,(H3,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLMGWUFWDSUGRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-1H-pyrazol-3-amine | |
CAS RN |
916211-79-5 |
Source
|
| Record name | 3-chloro-1H-pyrazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Ethyl 6,6-dimethyl-3-[(2-pyridinylcarbonyl)amino]-5,6-dihydropyrrolo[3,4-c]pyrazole-2(4H)-carboxylate](/img/structure/B1466195.png)
amine](/img/structure/B1466212.png)